Cas no 1361517-52-3 (3,5-Difluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carboxylic acid)

• Product Name: 3,5-Difluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carboxylic acid
• CAS No: 1361517-52-3
• MF: C₁₃H₃Cl₅F₂O₂
• MW: 406.42352604866
• CID: 4993218
• Update Time: 2025-05-20

3,5-Difluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carboxylic acid

• Inchi： 1S/C13H3Cl5F2O2/c14-8-6(9(15)11(17)12(18)10(8)16)3-1-4(19)7(13(21)22)5(20)2-3/h1-2H,(H,21,22)
• InChI Key： DXDNBBDVCCSFIA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=C(C(C(=O)O)=C(C=1)F)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 401
• XLogP3: 6.4
• Topological Polar Surface Area: 37.3

Additional information on 3,5-Difluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carboxylic acid

Exploring 3,5-Difluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carboxylic acid (CAS No. 1361517-52-3): Properties, Applications, and Research Insights

3,5-Difluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carboxylic acid (CAS No. 1361517-52-3) is a highly specialized halogenated biphenyl derivative that has garnered attention in both academic and industrial research. This compound, characterized by its unique combination of fluorine and chlorine substituents, serves as a critical intermediate in organic synthesis and material science. Researchers often search for "halogenated biphenyl applications" or "fluorinated chlorobiphenyl derivatives," reflecting the growing interest in its structural versatility and functional properties.

The molecular structure of 3,5-Difluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carboxylic acid features a biphenyl core with two fluorine atoms at the 3 and 5 positions and five chlorine atoms distributed across the second phenyl ring. The carboxylic acid group at the 4-position enhances its reactivity, making it valuable for coupling reactions. Queries like "synthesis of polyhalogenated biphenyls" or "carboxylic acid functionalized biphenyls" highlight its relevance in designing advanced polymers and liquid crystals.

In environmental science, this compound is studied for its persistence and degradation pathways. While not classified as hazardous, its structural analogs are often scrutinized under "PCB degradation mechanisms" or "halogenated pollutant analysis," aligning with global trends in green chemistry. Its stability under varying pH conditions makes it a model compound for "wastewater treatment research."

Pharmaceutical researchers explore 3,5-Difluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carboxylic acid for its potential as a scaffold in drug discovery. The fluorine atoms improve bioavailability, a hot topic in "fluorine in medicinal chemistry" searches. Its role in modulating protein-binding interactions is frequently compared to "biaryl-based inhibitors," a trending area in kinase research.

The compound’s thermal stability (decomposing above 300°C) suits high-performance material applications. Industry searches for "heat-resistant polymer additives" or "flame-retardant synergists" often lead to studies involving this chemical. Its compatibility with epoxy resins is particularly noted in "electronic encapsulation materials."

Analytical challenges in detecting trace amounts of 3,5-Difluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carboxylic acid have spurred method development. Techniques like "GC-MS for halogenated aromatics" and "HPLC separation of polyhalogenated compounds" are frequently associated with its analysis, addressing demands for precision in environmental monitoring.

Market-wise, the compound remains niche but growing, with suppliers catering to "high-purity halogenated intermediates." Patent analyses reveal its use in "OLED materials" and "photoresist formulations," tapping into the semiconductor boom. Regulatory compliance with "REACH certification" is a common procurement criterion.

Ongoing research explores its electrochemical properties, linking to "carbon electrode modifiers" for energy storage. The push for "sustainable halogenation methods" also positions this compound as a test case for greener synthetic routes, resonating with "circular chemistry" initiatives.

In summary, 3,5-Difluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carboxylic acid bridges multiple disciplines—from environmental remediation to advanced materials. Its dual halogenation pattern continues to inspire innovations, answering search intents like "multifunctional biphenyl derivatives" and "tailored aromatic building blocks."